Cas no 2227765-65-1 (methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate)
2227765-65-1 structure
Product Name:methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate
CAS No:2227765-65-1
MF:C10H10F2O3
MW:216.181410312653
CID:5831836
PubChem ID:165687356
Update Time:2023-12-28
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate
- EN300-1814389
- 2227765-65-1
-
- Inchi: 1S/C10H10F2O3/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,13H,5H2,1H3/t8-/m0/s1
- InChI Key: ZYZIXXLACOSYMV-QMMMGPOBSA-N
- SMILES: FC1C=CC=C(C=1[C@H](CC(=O)OC)O)F
Computed Properties
- Exact Mass: 216.05980050g/mol
- Monoisotopic Mass: 216.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.5Ų
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814389-0.05g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-0.1g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-0.25g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-0.5g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-1.0g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1814389-2.5g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-5.0g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1814389-10.0g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1814389-1g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1814389-5g |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate |
2227765-65-1 | 5g |
$4806.0 | 2023-09-19 |
methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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